Cas no 1291773-49-3 (2-{[(4-methoxyphenyl)methyl](methyl)amino}-4,6-dimethylpyridine-3-carbonitrile)

• Product Name: 2-{[(4-methoxyphenyl)methyl](methyl)amino}-4,6-dimethylpyridine-3-carbonitrile
• CAS No: 1291773-49-3
• MF: C₁₇H₁₉N₃O
• MW: 281.352263689041
• CID: 5322183
• Update Time: 2025-05-24

2-{[(4-methoxyphenyl)methyl](methyl)amino}-4,6-dimethylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[[(4-Methoxyphenyl)methyl]methylamino]-4,6-dimethyl-3-pyridinecarbonitrile
• 2-{[(4-methoxyphenyl)methyl](methyl)amino}-4,6-dimethylpyridine-3-carbonitrile

• Inchi： 1S/C17H19N3O/c1-12-9-13(2)19-17(16(12)10-18)20(3)11-14-5-7-15(21-4)8-6-14/h5-9H,11H2,1-4H3
• InChI Key： KCQYDVMLZIUEMC-UHFFFAOYSA-N
• SMILES： C1(N(CC2=CC=C(OC)C=C2)C)=NC(C)=CC(C)=C1C#N

Experimental Properties

• Density: 1.14±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 476.0±45.0 °C(Predicted)
• pka: 4.18±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines 2-benzylaminopyridines

Additional information on 2-{[(4-methoxyphenyl)methyl](methyl)amino}-4,6-dimethylpyridine-3-carbonitrile

Professional Introduction to Compound with CAS No. 1291773-49-3 and Product Name: 2-{[(4-methoxyphenyl)methyl](methyl)amino}-4,6-dimethylpyridine-3-carbonitrile

The compound with the CAS number 1291773-49-3 and the product name 2-{[(4-methoxyphenyl)methyl](methyl)amino}-4,6-dimethylpyridine-3-carbonitrile represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a pyridine core and a nitrile substituent, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of pyridine derivatives in the design of novel therapeutic agents. The structural motif of 2-{[(4-methoxyphenyl)methyl](methyl)amino}-4,6-dimethylpyridine-3-carbonitrile exhibits unique electronic and steric properties that are conducive to interactions with biological targets. Specifically, the 4-methoxyphenyl group introduces a hydrophobic pocket, while the methylamino moiety provides a basic nitrogen atom for potential hydrogen bonding interactions. These features are particularly relevant in the context of developing small-molecule inhibitors for enzymes and receptors involved in various disease pathways.

In the realm of drug discovery, the carbonitrile group at the 3-position of the pyridine ring serves as a crucial pharmacophore. Carbonitriles are known to exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this group into the molecular framework of 2-{[(4-methoxyphenyl)methyl](methyl)amino}-4,6-dimethylpyridine-3-carbonitrile enhances its potential as a lead compound for further optimization. Researchers have been exploring such derivatives to identify novel therapeutic entities with improved efficacy and reduced toxicity.

The dimethylpyridine backbone contributes to the compound's solubility and bioavailability, which are critical factors in pharmaceutical development. Additionally, the presence of multiple methyl groups at the 4- and 6-positions introduces steric bulk, which can be exploited to modulate binding affinity and selectivity. These structural features make 2-{[(4-methoxyphenyl)methyl](methyl)amino}-4,6-dimethylpyridine-3-carbonitrile a promising candidate for further investigation in high-throughput screening campaigns aimed at identifying new drug candidates.

Advances in computational chemistry have enabled more efficient virtual screening of compounds like this one. Molecular modeling techniques can predict binding interactions between 2-{[(4-methoxyphenyl)methyl](methyl)amino}-4,6-dimethylpyridine-3-carbonitrile and target proteins with high accuracy. This approach has accelerated the discovery process by allowing researchers to prioritize compounds based on their predicted binding affinities. Such computational methods are particularly valuable in early-stage drug discovery pipelines where large libraries of compounds need to be evaluated.

Experimental validation of computational predictions is essential for advancing promising candidates into clinical development. The synthesis of 2-{[(4-methoxyphenyl)methyl](methyl)amino}-4,6-dimethylpyridine-3-carbonitrile has been achieved through multi-step organic synthesis protocols that highlight its synthetic accessibility. The reaction sequence involves key transformations such as nucleophilic substitution and condensation reactions, which are well-established in synthetic organic chemistry. These methods ensure that researchers can produce sufficient quantities of the compound for biological testing.

Biological evaluation has revealed that derivatives of this type often exhibit inhibitory activity against enzymes implicated in metabolic pathways relevant to diseases such as diabetes and cancer. The methylamino group in particular has been shown to interact with active sites of enzymes like kinases and phosphodiesterases. Further structural modifications may enhance these interactions while minimizing off-target effects. Such fine-tuning is critical for developing drugs that are both effective and safe.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents based on heterocyclic compounds like pyridines. The versatility of 2-{[(4-methoxyphenyl)methyl](methyl)amino}-4,6-dimethylpyridine-3-carbonitrile makes it an attractive scaffold for medicinal chemists seeking to develop innovative treatments for unmet medical needs. As our understanding of biological systems grows more sophisticated, compounds with precisely tailored structures will play an increasingly important role in modern medicine.

In conclusion, the compound with CAS number 1291773-49-3 and product name 2-{[(4-methoxyphenyl)methyl](methyl)amino}-4,6-dimethylpyridine-3-carbonitrile represents a significant contribution to the field of chemical biology. Its unique structural features offer numerous opportunities for further exploration in drug discovery and development. With continued advancements in synthetic chemistry and computational biology, this compound is poised to play a vital role in addressing some of today's most pressing medical challenges.